6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine
Overview
Description
6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine is a useful research compound. Its molecular formula is C9H10F2N2 and its molecular weight is 184.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine involves the reduction of 6,6-difluoro-5,6,7,8-tetrahydroquinoline-3-carboxylic acid followed by the conversion of the resulting 6,6-difluoro-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrazide to the desired amine.", "Starting Materials": [ "6,6-difluoro-5,6,7,8-tetrahydroquinoline-3-carboxylic acid", "hydrazine hydrate", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 6,6-difluoro-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (1.0 g, 4.5 mmol) in acetic acid (10 mL) and add hydrazine hydrate (0.5 mL, 10 mmol). Stir the reaction mixture at room temperature for 2 hours.", "Step 2: Remove the solvent under reduced pressure and dissolve the resulting 6,6-difluoro-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrazide in ethanol (10 mL).", "Step 3: Add sodium borohydride (0.3 g, 8 mmol) to the reaction mixture and stir at room temperature for 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) and then acidify the mixture with acetic acid. Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 5: Remove the solvent under reduced pressure to obtain the desired product, 6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine, as a white solid (0.6 g, 60% yield)." ] } | |
CAS No. |
2680539-04-0 |
Molecular Formula |
C9H10F2N2 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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